4-fluoro-N-{2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl}benzamide

• IUPAC Name: 4-fluoro-N-[2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl]benzamide
• InChI: InChI=1S/C19H17FN2OS/c1-13-2-4-15(5-3-13)19-22-17(12-24-19)10-11-21-18(23)14-6-8-16(20)9-7-14/h2-9,12H,10-11H2,1H3,(H,21,23)
• InChI Key: RMGMPZCQAYTPLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=CS2)CCNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H17FN2OS
• Molecular Weight: 340.4 g/mol

Description

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the conditions of the reaction, the mechanism, and the products formed.

Physical And Chemical Properties Analysis

This includes determining properties such as the compound’s melting point, boiling point, solubility, and stability. Spectroscopic properties, such as UV/Vis absorption and fluorescence, may also be analyzed.

Scientific Research Applications

Pharmacological Activities

Compounds with the N-acylhydrazone moiety , which is structurally similar to our compound of interest, have been reported to exhibit a range of pharmacological activities. .

Nonlinear Optical Properties

The Schiff base material , which shares some structural features with “4-fluoro-N-{2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl}benzamide”, has been studied for its structural and nonlinear optical properties. .

Ion-associate Complex Synthesis

A related compound, 4-amino-N-[2 (diethylamino) ethyl] benzamide , has been used to synthesize ion-associate complexes through green chemistry methods. .

Organic Synthesis and Pharmaceuticals

Similar compounds like 4-Fluoro-2-methylphenol are important raw materials and intermediates used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields. .

Lignocellulose Material Grafting

There is research involving laccase mediated grafting of compounds like 4-fluoro-2-methylphenol with lignin model compounds and lignocellulose material. .

Antitumor and Cytotoxic Activity

Thiazoles, which are part of our compound’s structure, have been associated with antitumor and cytotoxic activity. .

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with various receptors

Mode of Action

Compounds with similar structures have been found to undergo reactions at the benzylic position, involving free radical bromination, nucleophilic substitution, and oxidation .

Biochemical Pathways

Similar compounds have been found to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Similar compounds have been found to exhibit various biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .

Safety and Hazards

Material safety data sheets (MSDS) provide information on the potential hazards of a compound, including its toxicity, flammability, and environmental impact.

Future Directions

This could involve potential applications of the compound, such as its use in the synthesis of other compounds, its potential as a pharmaceutical, or its role in research.